4-(2-methylquinolin-6-yl)-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidin-4-ol

• IUPAC Name: [4-hydroxy-4-(2-methylquinolin-6-yl)piperidin-1-yl]-(2-propylpyrazol-3-yl)methanone
• InChI: InChI=1S/C22H26N4O2/c1-3-12-26-20(8-11-23-26)21(27)25-13-9-22(28,10-14-25)18-6-7-19-17(15-18)5-4-16(2)24-19/h4-8,11,15,28H,3,9-10,12-14H2,1-2H3
• InChI Key: RAPHYXPIDZNQIE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)C(=O)N2CCC(CC2)(C3=CC4=C(C=C3)N=C(C=C4)C)O
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

4-(2-methylquinolin-6-yl)-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidin-4-ol is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a piperidine derivative that has been synthesized using specific methods.

Mechanism of Action

The mechanism of action of 4-(2-methylquinolin-6-yl)-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidin-4-ol is not fully understood. However, it has been shown to modulate specific neurotransmitter systems, such as the dopamine and acetylcholine systems. This compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and protect neuronal cells from oxidative stress. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-methylquinolin-6-yl)-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidin-4-ol in lab experiments is its potential as a tool compound for studying specific neurotransmitter systems. Additionally, this compound has been shown to have potential therapeutic effects for various diseases, which may make it a useful compound for drug discovery. One limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 4-(2-methylquinolin-6-yl)-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidin-4-ol. One direction is to further investigate its potential therapeutic effects for various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its effects on specific neurotransmitter systems in greater detail, which may lead to the development of new drugs for various neurological disorders. Additionally, future research could focus on improving the solubility of this compound, which may increase its usefulness in experimental settings.

Synthesis Methods

The synthesis of 4-(2-methylquinolin-6-yl)-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidin-4-ol involves the reaction of 2-methyl-6-nitroquinoline with 1-propyl-1H-pyrazole-5-carboxylic acid, followed by the reduction of the resulting nitro compound with palladium on carbon in the presence of hydrogen gas. The final step involves the reaction of the resulting piperidine derivative with hydroxylamine hydrochloride to yield the desired compound.

Scientific Research Applications

The 4-(2-methylquinolin-6-yl)-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidin-4-ol compound has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been studied for its potential as a therapeutic agent for various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, it has been used as a tool compound in neuroscience research to study the effects of specific neurotransmitters on neuronal signaling.